Cas no 1797336-92-5 (1-(1,3-benzodioxol-5-ylmethyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]urea)

• Product Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]urea
• CAS No: 1797336-92-5
• MF: C₂₁H₂₀N₄O₅
• MW: 408.407304763794
• CID: 5371956
• Update Time: 2025-05-25

1-(1,3-benzodioxol-5-ylmethyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-ylmethyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]urea

• Inchi： 1S/C21H20N4O5/c26-21(22-8-14-5-6-18-20(7-14)29-13-28-18)24-15-9-23-25(10-15)11-16-12-27-17-3-1-2-4-19(17)30-16/h1-7,9-10,16H,8,11-13H2,(H2,22,24,26)
• InChI Key： SEMCDCLWZDXRGP-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C2OCOC2=C1)C(NC1=CN(CC2OC3=CC=CC=C3OC2)N=C1)=O

Additional information on 1-(1,3-benzodioxol-5-ylmethyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]urea

1-(1,3-Benzodioxol-5-ylmethyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]urea: A Comprehensive Overview

1-(1,3-Benzodioxol-5-ylmethyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]urea, also known by its CAS number 1797336-92-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule combines a urea functional group with two distinct aromatic systems, namely the 1,3-benzodioxole and 2,3-dihydro-1,4-benzodioxin moieties, which contribute to its versatility and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the individual aromatic components. The 1,3-benzodioxole moiety is often derived from benzene derivatives through oxidation or coupling reactions, while the 2,3-dihydro-1,4-benzodioxin system can be synthesized via similar methods. The final urea linkage is formed through a nucleophilic substitution reaction, where the amine group of the pyrazole ring reacts with an appropriate carbonyl compound. This step is critical in determining the overall stability and reactivity of the compound.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising lead for anti-cancer drug development. Additionally, its ability to modulate ion channels has led to investigations into its potential role in treating neurological disorders.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Its rigid framework and conjugated aromatic systems could be exploited in the development of advanced materials such as organic semiconductors or sensors. Preliminary experiments have shown that thin films formed from this compound exhibit favorable electronic properties, suggesting its potential use in flexible electronics.

In terms of chemical stability, this compound demonstrates remarkable resilience under a wide range of conditions. Its resistance to hydrolysis and oxidation makes it suitable for use in harsh chemical environments. However, further studies are required to fully understand its long-term stability under various storage conditions.

The development of efficient synthetic routes for this compound remains an active area of research. Current methods often involve multiple steps with low overall yields, which can be challenging for large-scale production. Researchers are exploring alternative strategies, such as catalytic asymmetric synthesis and microwave-assisted reactions, to improve both the yield and efficiency of the synthesis process.

In conclusion, 1-(1,3-Benzodioxol-5-ylmethyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]urea (CAS No: 1797336-92-5) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and promising biological activities position it as a valuable tool for future research and development. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.